![molecular formula C10H15N3O2 B7633388 1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea](/img/structure/B7633388.png)
1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea
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Overview
Description
1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a urea derivative that has been synthesized using specific methods to obtain high purity and yield.
Mechanism of Action
The mechanism of action of 1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating specific signaling pathways in cells. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of specific enzymes involved in inflammation and cancer progression. It has also been shown to induce apoptosis in cancer cells. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea in lab experiments include its high purity and yield, its potential applications in various fields, and its well-defined chemical structure. However, the limitations of using this compound in lab experiments include its relatively high cost, its potential toxicity, and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several future directions for the research and development of 1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea. These include:
1. Further studies on the mechanism of action of this compound to better understand its biological effects.
2. Development of new derivatives of this compound with improved biological activity and selectivity.
3. Studies on the pharmacokinetics and pharmacodynamics of this compound to optimize its therapeutic potential.
4. Development of new materials based on this compound with specific properties such as fluorescence and conductivity.
5. Studies on the potential applications of this compound in agriculture to enhance crop yield and quality.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using specific methods to obtain high purity and yield. It has been extensively studied for its potential applications in medicinal chemistry, materials science, and agriculture. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.
Synthesis Methods
The synthesis of 1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea involves the reaction of 5-methyl-4-formyl-1,3-oxazole with N-(2-methylprop-2-en-1-yl) formamide in the presence of a base catalyst. The reaction is carried out at a specific temperature and pressure to obtain high yield and purity of the product. The purity and yield of the compound can be improved by using various purification techniques such as recrystallization, column chromatography, and HPLC.
Scientific Research Applications
1-[(5-Methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and agriculture. In medicinal chemistry, this compound has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. It has been used as a lead compound for the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. In materials science, this compound has been used as a building block for the synthesis of new materials with specific properties such as fluorescence and conductivity. In agriculture, this compound has been used as a plant growth regulator to enhance crop yield and quality.
properties
IUPAC Name |
1-[(5-methyl-1,3-oxazol-4-yl)methyl]-3-(2-methylprop-2-enyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2/c1-7(2)4-11-10(14)12-5-9-8(3)15-6-13-9/h6H,1,4-5H2,2-3H3,(H2,11,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPTHLBDZQUOTDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CO1)CNC(=O)NCC(=C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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